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Compound of Interest

Compound Name: Disodium

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the clinical trial use of
fospropofol disodium for anesthesia induction. The information is compiled from various
clinical studies to guide researchers and professionals in drug development.

Introduction

Fospropofol disodium is a water-soluble prodrug of propofol, an intravenous sedative-hypnotic
agent.[1][2] It is indicated for monitored anesthesia care (MAC) sedation in adult patients
undergoing diagnostic or therapeutic procedures.[3][4] Upon intravenous administration,
fospropofol disodium is rapidly metabolized by alkaline phosphatases in the body to produce
propofol, which is the active anesthetic compound.[1][2] This controlled conversion offers a
different pharmacokinetic and pharmacodynamic profile compared to traditional propofol lipid
emulsions, potentially providing a smoother onset and offset of sedation and reducing injection
site pain.[1][4]

Mechanism of Action

Fospropofol disodium itself is an inactive compound. Its anesthetic effects are solely
attributable to the liberated propofol.[1] The mechanism involves the following steps:

o Hydrolysis: After intravenous injection, fospropofol disodium is hydrolyzed by ubiquitous
alkaline phosphatases, primarily in the vascular endothelium, liver, and kidneys. This
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reaction yields propofol, formaldehyde, and phosphate.[1][2][5] For every 1.86 mg of
fospropofol disodium administered, 1 mg of propofol is produced.[3][5]

GABAA Receptor Modulation: The liberated propofol crosses the blood-brain barrier and acts
on the central nervous system.[6] It potentiates the activity of the gamma-aminobutyric acid
(GABA) type A receptor, the primary inhibitory neurotransmitter in the brain.[1][2]

Neuronal Inhibition: Propofol enhances the GABA-mediated influx of chloride ions into
neurons. This leads to hyperpolarization of the cell membrane, decreased neuronal
excitability, and ultimately, the sedative and hypnotic effects required for anesthesia.[1]
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Caption: Mechanism of action of fospropofol disodium.
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Pharmacokinetics and Pharmacodynamics

The pharmacokinetic profile of fospropofol disodium differs significantly from propofol
emulsion due to its conversion from a prodrug.

Fospropofol Propofol (liberated .
Parameter . . Propofol Emulsion
Disodium from Fospropofol)
. . Faster than
Onset of Sedation 4 to 8 minutes[2][5]
fospropofol
Peak Plasma Dose-dependent (e.g., Later than propofol
Concentration (tmax) 8-12 min)[5] emulsion[7]
o Low (e.g., 0.33 L/kg) )
Volume of Distribution 5] High (e.g., 5.8 L/kg)[5]
Terminal Phase Half- _
) ~48-52 minutes[5] ~2.06 hours[5]
life (t1/2)
Protein Binding ~98%][5] ~98%][5]

Clinical Trial Protocols
General Experimental Workflow for Anesthesia
Induction Trials

Atypical clinical trial evaluating fospropofol disodium for anesthesia induction follows a
structured workflow to ensure patient safety and data integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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